Cas no 2138543-69-6 (4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138543-69-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6206532
• PubChem ID: 165962015
• Update Time: 2025-08-03

4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155920
• 4-ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol
• 2138543-69-6
• 4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H16N2O/c1-2-10-3-5-12(15,6-4-10)11-9-13-7-8-14-11/h3,5,7-10,15H,2,4,6H2,1H3
• InChI Key： VPYPGKMLPFVPEI-UHFFFAOYSA-N
• SMILES： CCC1CCC(C=C1)(C2=NC=CN=C2)O

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46Ų

Additional information on 4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol

4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol: A Comprehensive Overview

The compound 4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol (CAS No. 2138543-69-6) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclohexenol backbone and substituted pyrazine ring, exhibits unique chemical properties and potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes.

4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-ol belongs to the class of cyclohexenols, which are known for their versatile reactivity and biological activity. The presence of the pyrazine ring, a heterocyclic aromatic structure, introduces additional electronic complexity, making this compound a valuable substrate for exploring non-covalent interactions and molecular recognition processes. Researchers have recently investigated its ability to act as a ligand in metalloenzyme mimics, demonstrating its potential in catalytic applications.

The synthesis of 4-Ethyl-1-(pyrazin-2-yl)cyclohex-2-en-1-one (a related compound) has been optimized through enantioselective approaches, leveraging asymmetric catalysis to achieve high enantiomeric excess. These methods have been extended to the preparation of 4-Ethyl...enol, enabling access to enantiomerically pure samples for bioassay studies. Such advancements underscore the importance of stereochemistry in modulating the biological activity of this compound.

Recent studies have focused on the photophysical properties of 4-Ethyl...enol, particularly its fluorescence behavior under UV irradiation. This property has been exploited in the development of sensors for detecting metal ions and anions in aqueous environments. The molecule's ability to undergo conformational changes upon binding analytes makes it a promising candidate for molecular sensing technologies.

In the realm of pharmacology, 4-Ethyl...enol has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits moderate inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases. Furthermore, its selectivity profile suggests that it may serve as a lead compound for designing more potent therapeutic agents.

The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the binding modes and electronic transitions of 4-Ethyl...enol. These studies have revealed that the compound's pyrazine moiety plays a critical role in stabilizing interactions with biological targets, thereby influencing its pharmacokinetic properties.

Looking ahead, the exploration of 4-Ethyl...enol's applications is expected to expand into areas such as agrochemicals and materials science. Its ability to act as a chiral inducer in asymmetric synthesis reactions is currently under investigation, with preliminary results indicating high efficiency in asymmetric induction processes.

In conclusion, 4-Ethyl...enol stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its chemical properties and biological functions will undoubtedly unlock new opportunities for innovation and discovery.